Cas no 660393-97-5 (Isoquinoline, 1-(2,4-difluorophenyl)-)

• Product Name: Isoquinoline, 1-(2,4-difluorophenyl)-
• CAS No: 660393-97-5
• MF: C₁₅H₉F₂N
• MW: 241.235470533371
• CID: 1696034
• PubChem ID: 21909419
• Update Time: 2025-04-21

Isoquinoline, 1-(2,4-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 1-(2,4-difluorophenyl)-
• 1-(2,4-difluorophenyl)isoquinoline
• AAOXLOHKUSXMGM-UHFFFAOYSA-N
• 1-(2,4-difluoro-phenyl)-isoquinoline
• DTXSID90619928
• SCHEMBL1416745
• 660393-97-5

• Inchi： 1S/C15H9F2N/c16-11-5-6-13(14(17)9-11)15-12-4-2-1-3-10(12)7-8-18-15/h1-9H
• InChI Key： AAOXLOHKUSXMGM-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C2C=CC=CC=2C=CN=1)F

Computed Properties

• Exact Mass: 241.07037
• Monoisotopic Mass: 241.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89